Cas no 1805921-98-5 (4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine)
4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine
-
- Inchi: 1S/C7H2BrF5IN/c8-4-2(14)1-15-5(6(9)10)3(4)7(11,12)13/h1,6H
- InChI Key: UETVOCWZTGDHHN-UHFFFAOYSA-N
- SMILES: IC1=CN=C(C(F)F)C(C(F)(F)F)=C1Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- XLogP3: 3.7
- Topological Polar Surface Area: 12.9
4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029060505-1g |
4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine |
1805921-98-5 | 97% | 1g |
$1,490.00 | 2022-04-01 |
4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine
Introduction to 4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805921-98-5)
4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine, identified by its CAS number 1805921-98-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, including the presence of bromo, iodo, and trifluoromethyl substituents, as well as the difluoromethyl group, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.
The bromo and iodo substituents on the pyridine ring introduce halogen atoms that are highly reactive sites for further functionalization. These halogens can participate in various chemical transformations, such as cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The difluoromethyl group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Additionally, the trifluoromethyl group is a common pharmacophore that improves lipophilicity and binding interactions with biological targets.
In recent years, there has been a surge in research focused on developing novel compounds with optimized pharmacological profiles. The combination of these substituents in 4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine makes it an attractive scaffold for designing new therapeutic agents. For instance, pyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders.
One of the most compelling aspects of this compound is its versatility in synthetic applications. The presence of multiple reactive sites allows for a wide range of chemical modifications, enabling chemists to tailor the molecule for specific biological targets. Researchers have leveraged these properties to develop novel inhibitors and agonists that exhibit high selectivity and efficacy. For example, studies have demonstrated that derivatives of this compound can interact with enzymes and receptors involved in signal transduction pathways, leading to promising results in preclinical trials.
The pharmaceutical industry has shown particular interest in halogenated pyridines due to their role as key intermediates in drug development. The bromo and iodo atoms can be easily exchanged through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing biaryl structures found in many drugs. Similarly, the difluoromethyl and trifluoromethyl groups can be incorporated into molecules to improve their pharmacokinetic properties.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The introduction of fluorine atoms into molecular structures can lead to significant improvements in drug potency, selectivity, and resistance profiles. For instance, fluorinated analogs of existing drugs have often shown enhanced bioavailability and reduced metabolic degradation. The compound 4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine exemplifies this trend by incorporating multiple fluorinated moieties that are expected to contribute to its favorable pharmacological properties.
In addition to pharmaceutical applications, this compound has potential uses in agrochemical research. Pyridine derivatives are well-documented for their role as intermediates in the synthesis of pesticides and herbicides. The unique structural features of 4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine may enable the development of novel agrochemicals with improved efficacy and environmental safety.
The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by functional group interconversions. Advanced techniques such as transition metal catalysis are often employed to facilitate these transformations efficiently.
As research continues to evolve, the demand for specialized intermediates like 4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine is expected to grow. The ability to modify its structure further opens up possibilities for discovering new compounds with tailored properties. Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible therapeutic advancements.
The future prospects of this compound are promising, with ongoing studies exploring its potential applications in various fields. By leveraging its unique structural attributes, scientists aim to develop innovative solutions that address unmet medical needs. As our understanding of molecular interactions deepens, compounds like 4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine will continue to play a pivotal role in advancing chemical biology and drug discovery.
1805921-98-5 (4-Bromo-2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)